Cas no 1142225-97-5 (2-(6,6-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(6,6-Dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a cyclic boronic ester with a sterically hindered cyclohexenyl substituent. Its key advantages include enhanced stability due to the dioxaborolane framework and the electron-withdrawing effects of the tetramethyl groups, which improve shelf life and handling. The cyclohexenyl moiety provides a versatile synthetic intermediate for cross-coupling reactions, such as Suzuki-Miyaura couplings, enabling the introduction of substituted cyclohexenyl groups into complex molecules. The compound’s structural rigidity and low reactivity toward protodeboronation make it particularly useful in controlled organic transformations. It is commonly employed in pharmaceutical and materials science research for precise functionalization.

2-(6,6-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1142225-97-5 structure

Product Name:2-(6,6-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1142225-97-5

MF:C₁₄H₂₅BO₂

MW:236.158104658127

MDL:MFCD16996222

CID:1065186

PubChem ID:57467612

Update Time:2025-06-07

2-(6,6-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(6,6-Dimethyl-1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(6,6-dimethylcyclohex-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(6,6-dimethylcyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(6,6-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 6,6-Dimethyl-1-cyclohexene-1-boronic Acid Pinacol Ester
- MB20229
- SCHEMBL2315023
- 1142225-97-5
- DA-15311
- SY263146
- AC8579
- MFCD16996222
- CS-0113031
- NEUXXNXLYVEFOM-UHFFFAOYSA-N
- 1,3,2-DIOXABOROLANE, 2-(6,6-DIMETHYL-1-CYCLOHEXEN-1-YL)-4,4,5,5-TETRAMETHYL-
- MDL： MFCD16996222
- Inchi： 1S/C14H25BO2/c1-12(2)10-8-7-9-11(12)15-16-13(3,4)14(5,6)17-15/h9H,7-8,10H2,1-6H3
- InChI Key： NEUXXNXLYVEFOM-UHFFFAOYSA-N
- SMILES： O1B(C2=CCCCC2(C)C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 236.1947602g/mol
Monoisotopic Mass: 236.1947602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

2-(6,6-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y20045-250mg	2-(6,6-dimethylcyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1142225-97-5	95%	250mg	¥10359.0	2023-09-05
TRC	D472955-50mg	2-(6,6-Dimethyl-1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1142225-97-5		50mg	$253.00	2023-05-18
TRC	D472955-500mg	2-(6,6-Dimethyl-1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1142225-97-5		500mg	$ 1800.00	2023-09-07
Chemenu	CM325363-1g	2-(6,6-dimethylcyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1142225-97-5	CM325363	1g	$727	2022-09-04
Chemenu	CM325363-5g	2-(6,6-dimethylcyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1142225-97-5	CM325363	5g	$2885	2022-09-04
abcr	AB548938-250 mg	6,6-Dimethyl-1-cyclohexene-1-boronic acid pinacol ester; .	1142225-97-5		250MG	€1,328.00	2022-06-09
eNovation Chemicals LLC	D697147-0.25g	6,6-Dimethyl-1-cyclohexene-1-boronic Acid Pinacol Ester	1142225-97-5	95%	0.25g	$685	2024-07-20
eNovation Chemicals LLC	D697147-1g	6,6-Dimethyl-1-cyclohexene-1-boronic Acid Pinacol Ester	1142225-97-5	95%	1g	$980	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1183671-250mg	2-(6,6-Dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1142225-97-5	95%	250mg	￥13500.00	2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92895-100MG	2-(6,6-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1142225-97-5	91%	100MG	￥ 1,042.00	2023-04-07